Cas no 53521-38-3 ( )

  structure
  structure
Product Name: 
CAS No:53521-38-3
MF:C20H43OP
MW:330.528587579727
CID:938697
PubChem ID:312400
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-[butyl(octyl)phosphoryl]octane
    • AC1L7L6X
    • n-butyldi-n-octylphosphine oxide
    • n-butyl-di-n-octylphosphine oxide
    • NSC222419
    • 53521-38-3
    • SCHEMBL8022912
    • Butyl(dioctyl)oxo-lambda~5~-phosphane
    • NSC-222419
    • DTXSID80310098
    •  
    • Inchi: 1S/C20H43OP/c1-4-7-10-12-14-16-19-22(21,18-9-6-3)20-17-15-13-11-8-5-2/h4-20H2,1-3H3
    • InChI Key: QOYKIVQHVCROGP-UHFFFAOYSA-N
    • SMILES: P(CCCC)(CCCCCCCC)(CCCCCCCC)=O

Computed Properties

  • Exact Mass: 330.30539
  • Monoisotopic Mass: 330.30515299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 17
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 7.87060
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